3-Methyl-2-(methylamino)-3-phenylbutanenitrile

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 3-methyl-2-(methylamino)-3-phenylbutanenitrile
• InChI: InChI=1S/C12H16N2/c1-12(2,11(9-13)14-3)10-7-5-4-6-8-10/h4-8,11,14H,1-3H3
• InChI Key: AHTWNASVZAQYON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(C#N)NC

Description

3-Methyl-2-(methylamino)-3-phenylbutanenitrile is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of potassium cyanide (103 g, 1.56 mol) and methylamine hydrochloride (106 g, 1.56 mol) in water (1000 mL) is added a solution of 2-methyl-2-phenylpropanal (222 g, 1.50 mol) in methanol (1000 mL) over a period of 30 minutes. An ice-water bath is used occasionally to maintain the reaction temperature between 20-25° C. The mixture is stirred at room temperature for 25 hours. Water (2000 mL) is then added and the reaction mixture is extracted with CH2Cl2 (3×800 mL). The combined organic extracts are washed with brine (500 mL) and dried over Na2SO4. The organic extracts are filtered and concentrated to give 3-methyl-2-(methylamino)-3-phenylbutanenitrile as an oil (274 g, 95% yield, 76.6% by HPLC area, NMR (>95%)). Evidence of decomposition on the HPLC/GC column is noted.